Cas no 2171891-73-7 (6-N,8-N,8-trimethylisoquinoline-5,8-diamine)

• Product Name: 6-N,8-N,8-trimethylisoquinoline-5,8-diamine
• CAS No: 2171891-73-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6060722
• PubChem ID: 165571892
• Update Time: 2025-07-23

6-N,8-N,8-trimethylisoquinoline-5,8-diamine Chemical and Physical Properties

Names and Identifiers

• 6-N,8-N,8-trimethylisoquinoline-5,8-diamine
• 2171891-73-7
• EN300-1609895

• Inchi： 1S/C12H15N3/c1-8-6-11(15(2)3)10-7-14-5-4-9(10)12(8)13/h4-7H,13H2,1-3H3
• InChI Key： SGVVTRRPNRQFEL-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=C(C)C(=C2C=CN=CC=12)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-N,8-N,8-trimethylisoquinoline-5,8-diamine

Introduction to 6-N,8-N,8-trimethylisoquinoline-5,8-diamine (CAS No. 2171891-73-7) and Its Emerging Applications in Chemical Biology

6-N,8-N,8-trimethylisoquinoline-5,8-diamine, identified by the chemical identifier CAS No. 2171891-73-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isoquinoline family, a class of nitrogen-containing organic compounds known for their diverse biological activities and potential therapeutic applications. The presence of multiple methyl groups and amine functionalities in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and molecular medicine.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from analgesic to anticancer properties. The specific substitution pattern in 6-N,8-N,8-trimethylisoquinoline-5,8-diamine contributes to its distinct reactivity and binding affinity, making it a valuable tool for studying enzyme mechanisms and developing novel therapeutic agents. Recent studies have highlighted its potential in modulating key biological pathways, particularly those involving signal transduction and neurotransmitter systems.

In the realm of drug development, 6-N,8-N,8-trimethylisoquinoline-5,8-diamine has been investigated for its interactions with various biological targets. Its dual amine functionality allows for versatile chemical modifications, enabling the synthesis of conjugates and prodrugs that could enhance bioavailability and target specificity. For instance, recent research has demonstrated its ability to interact with enzymes such as monoamine oxidases (MAOs), which are implicated in neurodegenerative disorders like Parkinson’s disease. The compound’s ability to inhibit these enzymes suggests its potential as a lead compound for developing MAO inhibitors with improved selectivity and efficacy.

Moreover, the structural features of 6-N,8-N,8-trimethylisoquinoline-5,8-diamine make it an attractive scaffold for designing molecules that can cross the blood-brain barrier (BBB). This is particularly relevant for central nervous system (CNS) disorders, where achieving sufficient drug penetration is a major challenge. Preliminary computational studies have indicated that the compound’s lipophilicity and amine-rich structure may facilitate its transport across the BBB, opening up avenues for treating neurological conditions such as Alzheimer’s and epilepsy.

Recent advances in spectroscopic techniques have also provided deeper insights into the conformational dynamics of 6-N,8-N,8-trimethylisoquinoline-5,8-diamine in solution. NMR spectroscopy studies have revealed that the compound exists in multiple equilibrium conformations, which could influence its binding affinity to biological targets. These findings underscore the importance of conformational analysis in rational drug design and highlight the need for further structural characterization using techniques such as X-ray crystallography.

The synthesis of 6-N,8-N,8-trimethylisoquinoline-5,8-diamine presents an interesting challenge due to its complex nitrogen-rich core. However, recent developments in organic synthesis methodologies have made it more feasible to construct this molecule efficiently. Catalytic C-H functionalization techniques have been particularly useful in introducing the methyl groups at specific positions without excessive side reactions. Additionally, transition-metal-catalyzed cross-coupling reactions have enabled the formation of carbon-nitrogen bonds with high precision, contributing to the scalability of its synthesis.

In conclusion,6-N, trimethylisoquinoline-5, diamine (CAS No. 2171891-73-7) represents a compelling example of how structural complexity can be leveraged to develop molecules with tailored biological activities. Its potential applications in modulating neurotransmitter systems and interacting with enzymes involved in disease pathways make it a valuable candidate for further preclinical and clinical investigations. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play a significant role in advancing our understanding of human health and disease.